Cas no 159116-97-9 (Phosphonic acid, [(R)-aminophenylmethyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(R)-aminophenylmethyl]-, diethyl ester
• CAS No: 159116-97-9
• MF: C₁₁H₁₈NO₃P
• MW: 243.239284038544
• CID: 2779990
• PubChem ID: 10890101
• Update Time: 2025-06-14

Phosphonic acid, [(R)-aminophenylmethyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 159116-97-9
• EN300-6762576
• DTXSID70447327
• Phosphonic acid, [(R)-aminophenylmethyl]-, diethyl ester
• diethyl [(R)-amino(phenyl)methyl]phosphonate

• Inchi： 1S/C11H18NO3P/c1-3-14-16(13,15-4-2)11(12)10-8-6-5-7-9-10/h5-9,11H,3-4,12H2,1-2H3/t11-/m1/s1
• InChI Key： KVEBNTWOYMYORY-LLVKDONJSA-N
• SMILES： P([C@H](C1C=CC=CC=1)N)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 243.10243043Da
• Monoisotopic Mass: 243.10243043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Phosphonic acid, [(R)-aminophenylmethyl]-, diethyl ester

Recent Advances in the Study of Phosphonic acid, [(R)-aminophenylmethyl]-, diethyl ester (CAS: 159116-97-9)

Phosphonic acid, [(R)-aminophenylmethyl]-, diethyl ester (CAS: 159116-97-9) is a chiral phosphonate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and enzyme inhibition. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active compounds, particularly those targeting neurodegenerative diseases and infectious pathogens. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, mechanism of action, and therapeutic potential.

One of the most notable advancements in the study of Phosphonic acid, [(R)-aminophenylmethyl]-, diethyl ester is its application in the design of enzyme inhibitors. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of potent inhibitors of aminopeptidases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this phosphonate exhibit high selectivity and affinity for bacterial metallo-aminopeptidases, making them promising candidates for the development of novel antibiotics.

In addition to its role in enzyme inhibition, Phosphonic acid, [(R)-aminophenylmethyl]-, diethyl ester has been explored for its potential in modulating neurotransmitter systems. A recent preclinical study investigated its effects on glutamate receptors, which are critical targets for treating neurodegenerative disorders such as Alzheimer's disease. The findings, published in Neuropharmacology, suggest that chiral phosphonate derivatives can attenuate excitotoxicity by selectively interacting with NMDA receptor subunits, offering a new avenue for neuroprotective drug development.

The synthetic accessibility of Phosphonic acid, [(R)-aminophenylmethyl]-, diethyl ester has also been a focal point of recent research. Advances in asymmetric catalysis have enabled the efficient preparation of enantiomerically pure forms of this compound, as reported in a 2022 Organic Letters publication. The study highlighted the use of chiral palladium complexes to achieve high yields and stereoselectivity, which is crucial for scaling up production for pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Phosphonic acid, [(R)-aminophenylmethyl]-, diethyl ester derivatives. A 2023 review in Bioorganic & Medicinal Chemistry emphasized the need for further structural modifications to enhance bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently being employed to address these limitations, as evidenced by recent work published in the Journal of Chemical Information and Modeling.

In conclusion, Phosphonic acid, [(R)-aminophenylmethyl]-, diethyl ester (CAS: 159116-97-9) represents a versatile scaffold with significant potential in medicinal chemistry. Ongoing research continues to uncover its diverse applications, from enzyme inhibition to neuroprotection, while advancements in synthetic methodologies are paving the way for its broader use in drug discovery. Future studies will likely focus on translating these findings into clinically viable therapeutics, addressing unmet medical needs in neurology and infectious diseases.